Cas no 150536-01-9 (2-{5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 150536-01-9
• MF: C₁₂H₁₂ClN₃O₂S
• MW: 297.760580062866
• CID: 184260
• Update Time: 2025-09-27

2-{5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio]-
• {[5-(4-CHLOROPHENYL)-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL]THIO}ACETIC ACID
• AC1LMN45
• AC1Q30UK
• ACMC-20n603
• CTK4C6690
• MolPort-002-040-416
• 2-{5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• Inchi： 1S/C12H12ClN3O2S/c1-2-16-11(8-3-5-9(13)6-4-8)14-15-12(16)19-7-10(17)18/h3-6H,2,7H2,1H3,(H,17,18)
• InChI Key： HJIJQWOTTRBUEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1CC)SCC(=O)O

Computed Properties

• Exact Mass: 297.03406
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

Compound CAS No. 150536-01-9: 2-{5-(4-Chlorophenyl)-4-Ethyl-4H-1,2,4-Triazol-3-Ylsulfanyl}Acetic Acid

Introduction

The compound with CAS No. 150536-01-9, known as 2-{5-(4-Chlorophenyl)-4-Ethyl-4H-1,2,4-Triazol-3-Ylsulfanyl}Acetic Acid, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a triazole ring system fused with an ethyl group and a chlorophenyl substituent. The sulfur atom in the molecule plays a crucial role in its reactivity and functional properties. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. Researchers have recently explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining efficiency.

Applications in Pharmaceutical Research

In the pharmaceutical industry, this compound has shown promise as a potential drug candidate due to its unique pharmacokinetic properties. Studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, making it a valuable lead compound for drug development. Recent clinical trials have focused on its efficacy in treating inflammatory diseases and cancer, with encouraging results reported in preclinical models.

Role in Agrochemicals

Beyond pharmaceuticals, this compound has found applications in agrochemicals as a fungicide and insecticide. Its ability to disrupt key biochemical pathways in pests makes it an effective agent for crop protection. Recent field trials have highlighted its superior performance compared to traditional pesticides, with minimal environmental toxicity.

Toxicological Studies

To ensure safe use of this compound, extensive toxicological studies have been conducted. These studies reveal that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity tests. However, further research is ongoing to assess long-term effects and potential bioaccumulation.

Future Directions

The future of CAS No. 150536-01-9 lies in exploring its potential for advanced materials and nanotechnology applications. Researchers are investigating its role as a building block for constructing functional materials with tailored properties. Additionally, efforts are being made to enhance its bioavailability and stability for improved therapeutic outcomes.

In conclusion, the compound CAS No. 150536-01-9 represents a versatile molecule with diverse applications across multiple industries. Its continued exploration will undoubtedly lead to groundbreaking innovations in science and technology.